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Compound of Interest

Compound Name: RyRs activator 4

Cat. No.: B12385958

For Researchers, Scientists, and Drug Development Professionals

Introduction

RyRs activator 4, also identified as compound B18, is a potent activator of insect Ryanodine
Receptors (RyRs), a critical component of the calcium signaling machinery in these organisms.
[1][2] Ryanodine receptors are intracellular calcium release channels located on the membrane
of the sarcoplasmic and endoplasmic reticulum, playing a vital role in muscle contraction and
other cellular processes. RyRs activator 4 has demonstrated significant larvicidal activity, with
a reported LC50 value of 1.32 mg/L for Mythimna separata.[1][2] This makes it a valuable tool
for studying insect RyR function, insecticide development, and for screening novel RyR
modulators.

This document provides detailed protocols for the preparation of a stock solution of RyRs
activator 4, along with essential data for its use in experimental settings.

Data Presentation

A summary of the key quantitative data for RyRs activator 4 is presented in the table below for

easy reference.
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Parameter Value Source

Product Name RyRs activator 4 MedChemExpress
Catalog Number HY-155334 MedChemExpress
Synonym Compound B18 MedChemExpress
Molecular Weight 625.72 g/mol [1112]

Chemical Formula C24H21Br2CIFN502 [1]

LC50 = 1.32 mg/L (larvicidal
Reported Activity activity against Mythimna [1112]

separata)

Store at room temperature. For
Recommended Storage long-term storage, refer to the [1]

Certificate of Analysis.

Information not publicly
available. It is recommended to
consult the Certificate of
Analysis provided by the
Solubility supplier. Based on the
structure of similar
compounds, it is likely to be
soluble in organic solvents
such as Dimethyl Sulfoxide

(DMSO).

Experimental Protocols

Protocol for Preparation of a 10 mM Stock Solution of
RyRs Activator 4

This protocol describes the preparation of a 10 mM stock solution of RyRs activator 4 in
Dimethyl Sulfoxide (DMSO). It is crucial to consult the Certificate of Analysis for the specific lot
of the compound for any variations in handling or solubility.
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Materials:

RyRs activator 4 (e.g., MedChemExpress, Cat. No. HY-155334)
Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade
Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of RyRs activator 4 to room
temperature to prevent condensation of moisture.

Weighing the Compound: Carefully weigh out a precise amount of RyRs activator 4 using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 6.257 mg of the compound.

o Calculation:
= Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 625.72 g/mol x 1000 mg/g = 6.257 mg

Dissolution: Add the weighed RyRs activator 4 to a sterile microcentrifuge tube or vial. Add
the calculated volume of anhydrous DMSO. For 6.257 mg of the compound, add 1 mL of
DMSO to achieve a 10 mM concentration.

Solubilization: Tightly cap the tube/vial and vortex thoroughly until the compound is
completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in
dissolution if necessary, but always check the product information for temperature sensitivity.
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» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or
-80°C for long-term stability. Refer to the supplier's Certificate of Analysis for specific long-
term storage recommendations.

Safety Precautions:

Always handle RyRs activator 4 in a well-ventilated area, preferably in a chemical fume
hood.

o Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves,
and a lab coat.

o Consult the Safety Data Sheet (SDS) provided by the supplier for comprehensive safety and
handling information.

» Avoid inhalation of dust and contact with skin and eyes. In case of contact, wash the affected
area immediately with copious amounts of water.

Mandatory Visualizations
Signaling Pathway of Ryanodine Receptor Activation
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Caption: Ryanodine Receptor signaling pathway.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing RyRs activator 4 stock solution.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12385958?utm_src=pdf-body-img
https://www.benchchem.com/product/b12385958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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